tert-butyl 3-oxotetrahydro-1H-oxazolo[3,4-a]pyrazine-7(3H)-carboxylate
Overview
Description
This compound, also known as ®-tert-Butyl 3-oxotetrahydro-1H-oxazolo[3,4-a]pyrazine-7(3H)-carboxylate, has the molecular formula C11H18N2O4 . It is a solid substance .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H18N2O4/c1-11(2,3)17-9(14)12-4-5-13-8(6-12)7-16-10(13)15/h8H,4-7H2,1-3H3/t8-/m0/s1 . This code provides a detailed description of the molecule’s structure, including the arrangement of atoms and bonds .Physical and Chemical Properties Analysis
This compound has a molecular weight of 242.27 . It has a density of 1.25±0.1 g/cm3 and a boiling point of 411.5±44.0 °C . It’s worth noting that these values are predicted and may vary under different conditions .Scientific Research Applications
Synthesis and Pharmacological Studies
Synthesis and Enantiomer Separation : The compound has been used in the synthesis and chromatographic separation of enantiomers of a neuropeptide S receptor antagonist, showing significant pharmacological potential (Trapella et al., 2011).
Pharmacological Profile : Research includes studying its pharmacological in vitro and in vivo profiles, particularly as an antagonist of the Neuropeptide S receptor (NPSR), demonstrating its potential in modulating arousal, sleep, anxiety-like behavior, and feeding (Okamura et al., 2008).
Chemical Synthesis and Reactivity
Reactivity Studies : Studies on the reactivity of similar compounds have been conducted, providing valuable insights into their potential applications in chemical synthesis (Mironovich & Shcherbinin, 2014).
Multigram Synthesis : There has been research on the multigram synthesis of related pyrazole-4-carboxylic acids, indicating the scalability of processes involving such compounds (Iminov et al., 2015).
Biological and Medicinal Applications
Antimicrobial and Antifungal Activity : Studies have explored the antimycobacterial and antifungal activities of chlorinated N-phenylpyrazine-2-carboxamides, a category to which this compound belongs, suggesting potential in treating infections (Doležal et al., 2010).
Neuroprotective Properties : Some derivatives have been investigated for their protective efficacy in neuropathic pain, highlighting their potential therapeutic uses in neurological conditions (Falsini et al., 2019).
Miscellaneous Applications
Synthesis of Substituted Compounds : Research includes the synthesis of halo-substituted pyrazolo[5,1-c][1,2,4]triazines, indicating the versatility of this compound in forming various chemically modified derivatives (Ivanov et al., 2017).
Orthogonal Protection Strategy : The compound is used in developing orthogonally protected piperazines, indicating its role in more complex chemical synthesis processes (Clark & Elbaum, 2007).
Mechanism of Action
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and if swallowed, calling a poison center or doctor if you feel unwell .
Future Directions
Properties
IUPAC Name |
tert-butyl 3-oxo-5,6,8,8a-tetrahydro-1H-[1,3]oxazolo[3,4-a]pyrazine-7-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18N2O4/c1-11(2,3)17-9(14)12-4-5-13-8(6-12)7-16-10(13)15/h8H,4-7H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLZMZZGTQZIUNF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCN2C(C1)COC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20732634 | |
Record name | tert-Butyl 3-oxotetrahydro-3H-[1,3]oxazolo[3,4-a]pyrazine-7(1H)-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20732634 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
935544-47-1 | |
Record name | tert-Butyl 3-oxotetrahydro-3H-[1,3]oxazolo[3,4-a]pyrazine-7(1H)-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20732634 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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